Cas no 35058-01-6 (2-Butenoic acid, 3-bromo-2-methyl-, ethyl ester, (E)-)

2-Butenoic acid, 3-bromo-2-methyl-, ethyl ester, (E)- structure

35058-01-6 structure

Product Name:2-Butenoic acid, 3-bromo-2-methyl-, ethyl ester, (E)-

CAS No:35058-01-6

Molecular Formula:C₇H₁₁O₂Br

Molecular Weight:207.065

CID:3946794

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2-Butenoic acid, 3-bromo-2-methyl-, ethyl ester, (E)- Properties

Names and Identifiers

- 2-Butenoic acid, 3-bromo-2-methyl-, ethyl ester, (E)-
- 2-Butenoic acid, 3-bromo-2-methyl-, ethyl ester, (E)- (9CI)

2-Butenoic acid, 3-bromo-2-methyl-, ethyl ester, (E)- Related Literature

1. Front cover

Phys. Chem. Chem. Phys., 2013,15, 2233-2233
2. Novel co-crystals of the nutraceutical sinapic acid†

A. S. Sinha,U. B. Rao Khandavilli,E. L. O’Connor,B. J. Deadman,A. R. Maguire,S. E. Lawrence CrystEngComm, 2015,17, 4832-4841
3. Role of the support on the performance and stability of Pt-based catalysts for furfural–acetone adduct hydrodeoxygenation†

L. Faba,E. Díaz,S. Ordóñez Catal. Sci. Technol., 2015,5, 1473-1484
4. Enantioselective synthesis of 1,2,4-triazolines by chiral iron(ii)-complex catalyzed cyclization of α-isocyano esters and azodicarboxylates†

Min Wang,Xiaohua Liu,Peng He,Lili Lin,Xiaoming Feng Chem. Commun., 2013,49, 2572-2574
5. Contents list

Lab Chip, 2012,12, 3525-3538
6. An enantio- and stereocontrolled synthesis of (−)-mycestericin E via cinchona alkaloid-catalyzed asymmetric Baylis–Hillman reactionElectronic supplementary information (ESI) available: experimental details. See http://www.rsc.org/suppdata/cc/b1/b106471c/

Yoshiharu Iwabuchi,Mariko Furukawa,Tomoyuki Esumi,Susumi Hatakeyama Chem. Commun., 2001, 2030-2031
7. Hydrophilic modification of titania nanomaterials as a biofunctional adsorbent for selective enrichment of phosphopeptides†

Hailong Liu,Tianyi Yang,Junyong Dai,Jiayu Zhu,Xiaoran Li,Rui Wen Analyst, 2015,140, 6652-6659
8. Ion-exchange synthesis of a micro/mesoporous Zn2GeO4 photocatalyst at room temperature for photoreduction of CO2†

Shuxin Ouyang,Yuanjian Zhang,Guangcheng Xi Chem. Commun., 2011,47, 2041-2043
9. Side chain elongation causes a change from enthalpy driven to entropy driven binding in the molecular recognition of tetraanionic peptidesElectronic supplementary information (ESI) available: isothermal titration calorimetry, 1HNMR and NOE data. See http://www.rsc.org/suppdata/cc/b0/b003728l/

Xavier Salvatella,Mark W. Peczuh,Margarida Gair\u00ed,Rishi K. Jain,Jorge S\u00e1nchez-Quesada,Javier de Mendoza,Andrew D. Hamilton,Ernest Giralt Chem. Commun., 2000, 1399-1400
10. Infrared excitation induced upconversion fluorescence properties and photoelectric effect of NaYbF4:Tm3+@TiO2 core–shell nanoparticles

RSC Adv., 2014,4, 49415-49420

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